Cas no 1076-59-1 (3-phenyl-4,5-dihydro-1,2-oxazol-5-one)

• Product Name: 3-phenyl-4,5-dihydro-1,2-oxazol-5-one
• CAS No: 1076-59-1
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 83366
• PubChem ID: 70641
• Update Time: 2025-04-18

3-phenyl-4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-5-isoxazolone
• 4,5-dihydro-3-phenylisoxazol-5-one
• 3-phenylisoxazol-5(4H)-one
• 3-Phenyl-2-isoxazolin-5-one
• 3-phenyl-4,5-dihydro-1,2-oxazol-5-one
• 3-PHENYL-4,5-DIHYDROISOXAZOL-5-ONE
• 3-phenyl-4H-isoxazol-5-one
• 3-Phenyl-5(4H)-isoxazolone
• 3-PHENYL-5-ISOXAZOLON
• 3-PHENYLISOXAZOL-5-ONE
• 5(4H)-ISOXAZOLONE,3-PHENYL-
• AKOS B029824
• 3-phenyl-4H-1,2-oxazol-5-one
• 3-Phenyl-5-isoxazolone,97%
• 3-Phenyl-5-isoxazolone, 99+%
• NSC60969
• EINECS 214-064-4
• Z1255364654
• 3-phenyl-1,2-oxazol-5(4H)-one
• 3-Phenylisoxazolin-5-one
• NSC54827
• CCG-42849
• IHKNLPPRTQQACK-UHFFFAOYSA-N
• MFCD00003158
• NSC 54827
• SY109320
• 4E-905
• 2-Isoxazolin-5-one, 3-phenyl-
• SR-01000394329-2
• DTXSID3061473
• CHEMBL1709220
• SR-01000394329
• FT-0616334
• 4,5-DIHYDRO-3-PHENYL-5-ISOXAZOLONE
• Maybridge1_005968
• J-001996
• NSC 33592
• 1076-59-1
• SCHEMBL181974
• 3-phenyl-4-hydroisoxazol-5-one
• NSC33592
• NSC 60969
• 3-Phenyl-5-isoxazolone, 98%
• SR-01000394329-1
• VHX8DF99G7
• RF 00778
• NSC-54827
• HMS558H06
• NS00041628
• NSC-60969
• 5(4H)-Isoxazolone, 3-phenyl-
• CS-0114110
• UNII-VHX8DF99G7
• NSC-33592
• AKOS000313645
• SMR000036743
• EN300-111963
• HMS3078F03
• 3-Phenyl-.DELTA.2-5-isoxazolinone
• BDBM50249506
• MLS002607847
• DB-040772
• STK335377

• MDL： MFCD00003158
• Inchi： 1S/C9H7NO2/c11-9-6-8(10-12-9)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IHKNLPPRTQQACK-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=CC=2)=N1)=O
• BRN： 5075

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Light pink solid
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155-158 °C (lit.)
• Boiling Point: 248.1±23.0 ºC (760 Torr),
• Flash Point: 117.8±17.1 ºC,
• Refractive Index: 1.5050 (estimate)
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 38.66000
• LogP: 0.77320
• Solubility: Not determined

3-phenyl-4,5-dihydro-1,2-oxazol-5-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R23/24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones